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Compound of Interest

Compound Name: Timonacic-d4

Cat. No.: B15545458

An In-depth Technical Guide to the Physical and Chemical Properties of Timonacic-d4

This guide provides a comprehensive overview of the physical and chemical properties of
Timonacic-d4, a deuterated form of Timonacic. It is intended for researchers, scientists, and

professionals in drug development who are interested in the characteristics and mechanisms of
this compound.

Core Properties of Timonacic-d4

Timonacic-d4 is the deuterium-labeled version of Timonacic (also known as Thiazolidine-4-
carboxylic acid). The incorporation of stable heavy isotopes is often used in drug development
as a tracer for quantification and to potentially influence pharmacokinetic and metabolic
profiles.[1]

Physical and Chemical Data

The following table summarizes the key physical and chemical properties of Timonacic-d4.
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Property

Value

Source

Analyte Name

Timonacic-d4

[21(3][41[5]

Molecular Formula C4DaHsNO2S [21[3]1[41[5]
Molecular Weight 137.194 [21[31[4][5]
Accurate Mass 137.0449 [21[31[41[5]

SMILES

[2H]C1([2H])NC(C(=0)0)C([2
H])([2H])S1

[21(3][41[5]

For comparative purposes, the properties of the non-deuterated Timonacic are provided below.

Property Value Source
Thiazolidine-4-carboxylic acid,

Synonyms ) ] [6][7]
Thioproline

Molecular Formula C4H7NO:2S [718]

Molecular Weight 133.17 g/mol [718]

Exact Mass 133.0198 Da [8]
C: 36.08%, H: 5.30%, N:

Elemental Analysis 10.52%, O: 24.03%, S: [8]
24.08%

) Short-term: 0-4°C; Long-term:

Storage (Solid) [8]

-20°C (dry and dark)
] -20°C for 1 year; -80°C for 2
Storage (Solution) 9]

years

Experimental Protocols

Synthesis

The fundamental synthesis of Timonacic involves the condensation reaction between cysteine

and formaldehyde.[10] This reaction is reported to be spontaneous under physiological

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.lgcstandards.com/GB/en/p/TRC-T443736
https://www.lgcstandards.com/RU/ru/Timonacic-d4/p/TRC-T443736
https://www.lgcstandards.com/PL/pl/Timonacic-d4/p/TRC-T443736
https://www.lgcstandards.com/DE/de/Timonacic-d4/p/TRC-T443736
https://www.lgcstandards.com/GB/en/p/TRC-T443736
https://www.lgcstandards.com/RU/ru/Timonacic-d4/p/TRC-T443736
https://www.lgcstandards.com/PL/pl/Timonacic-d4/p/TRC-T443736
https://www.lgcstandards.com/DE/de/Timonacic-d4/p/TRC-T443736
https://www.lgcstandards.com/GB/en/p/TRC-T443736
https://www.lgcstandards.com/RU/ru/Timonacic-d4/p/TRC-T443736
https://www.lgcstandards.com/PL/pl/Timonacic-d4/p/TRC-T443736
https://www.lgcstandards.com/DE/de/Timonacic-d4/p/TRC-T443736
https://www.lgcstandards.com/GB/en/p/TRC-T443736
https://www.lgcstandards.com/RU/ru/Timonacic-d4/p/TRC-T443736
https://www.lgcstandards.com/PL/pl/Timonacic-d4/p/TRC-T443736
https://www.lgcstandards.com/DE/de/Timonacic-d4/p/TRC-T443736
https://www.lgcstandards.com/GB/en/p/TRC-T443736
https://www.lgcstandards.com/RU/ru/Timonacic-d4/p/TRC-T443736
https://www.lgcstandards.com/PL/pl/Timonacic-d4/p/TRC-T443736
https://www.lgcstandards.com/DE/de/Timonacic-d4/p/TRC-T443736
https://www.pharmacompass.com/chemistry-chemical-name/timonacic
https://pubchem.ncbi.nlm.nih.gov/compound/Timonacic
https://pubchem.ncbi.nlm.nih.gov/compound/Timonacic
https://www.medkoo.com/products/5908
https://pubchem.ncbi.nlm.nih.gov/compound/Timonacic
https://www.medkoo.com/products/5908
https://www.medkoo.com/products/5908
https://www.medkoo.com/products/5908
https://www.medkoo.com/products/5908
https://www.medchemexpress.com/Timonacic.html
https://www.benchchem.com/product/b1683166
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

conditions. Advanced synthetic strategies focus on optimizing reaction conditions to improve
yield and purity.[10] One patented method for a related compound involves:

Starting with L-cysteine hydrochloride and formaldehyde.

Subsequent esterification.

Oxidation using Manganese Dioxide (MnO2).

Final hydrolysis to yield the desired acid.[10]

Analytical Methodologies

A spectrophotometric method has been developed for the quantitative determination of
Timonacic. This protocol is based on the chelation reaction between Timonacic and
palladium(ll) chloride in a buffered medium.[1][9] The resulting colored chelate can be
measured to determine the concentration of the compound, making it suitable for quality control
in pharmaceutical preparations.[9]

Mechanism of Action and Biological Pathways

Timonacic is recognized as a thiol antioxidant with a multifaceted mechanism of action.[9][10]
[11] Its effects are attributed to antioxidant activity, metal ion chelation, immunomodulation,
protein stabilization, and modulation of gene expression.[10][11]

Metabolism

After oral administration, Timonacic is absorbed and metabolized in the liver. It breaks down
into cysteine and formaldehyde. The formaldehyde is then oxidized to formic acid, which is
further converted into carbon dioxide and water for detoxification.[12]

breaks down to
T
Timonacic Liver Metabolism
" breaks down to »- -
oxidized to . . converted to CO2 + H20
FomrelEie (Detoxification)
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Metabolic Pathway of Timonacic in the Liver.

Cellular Mechanisms

Timonacic exerts its effects through various cellular pathways. It acts as an antioxidant,
protecting cells from oxidative stress by modulating levels of reactive oxygen species (ROS)
and enhancing glutathione levels.[8][10][11][13] In oncology, it is suggested to interfere with
mitochondrial oxidative phosphorylation, thereby disrupting ATP production in cancer cells, and
to induce apoptosis.[10] It can also modulate genes related to the cell cycle and stress
response.[10][11]

Timonacic
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Gene Expression
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Multifaceted Cellular Mechanisms of Timonacic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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